![molecular formula C10H21Cl2N3O B6598422 2-(piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride CAS No. 1182708-84-4](/img/structure/B6598422.png)
2-(piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride (2P-1P-EDC) is a synthetic compound that is primarily used in scientific research. It has a variety of applications in the lab, ranging from biochemical and physiological studies to drug discovery.
Scientific Research Applications
Therapeutic Drug Development
Dipeptidyl Peptidase IV (DPP IV) Inhibitors : Piperazine derivatives, including structures similar to the compound , have been extensively studied for their potential as DPP IV inhibitors. This enzyme plays a crucial role in glucose metabolism, making these inhibitors valuable for treating type 2 diabetes mellitus. Researchers have been focusing on finding new DPP IV inhibitors that are both effective and safe, with a keen interest in their long-term effects and potential for improving treatment options for diabetes patients (Mendieta, Tarragó, & Giralt, 2011).
Antimicrobial Activity : Piperazine and its analogues have shown significant potential in combating Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights the role of piperazine-based compounds in addressing critical needs in tuberculosis (TB) treatment, offering insights into design strategies for new anti-TB molecules (Girase et al., 2020).
Neuroactive Peptides and Memory Enhancement : Compounds structurally related to piperazine and pyrrolidine have been implicated in the modulation of memory processes through interactions with dopamine receptors. This suggests potential applications in the treatment of cognitive disorders and the enhancement of memory function (Braszko, 2010).
Drug Design and Chemical Properties : The pyrrolidine ring, part of the compound's structure, is highlighted for its versatility in medicinal chemistry. Its inclusion in drug molecules has been linked to improved pharmacokinetic and pharmacodynamic properties, offering a wide range of therapeutic applications. This includes the development of novel biologically active compounds with potential use in various diseases (Li Petri et al., 2021).
Nucleophilic Aromatic Substitution Reactions : Research into the chemical reactions involving piperidine, a component of the compound, has provided valuable insights into the mechanisms of nucleophilic aromatic substitution. This has implications for the synthesis of new compounds with potential pharmaceutical applications (Pietra & Vitali, 1972).
properties
IUPAC Name |
2-piperazin-1-yl-1-pyrrolidin-1-ylethanone;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O.2ClH/c14-10(13-5-1-2-6-13)9-12-7-3-11-4-8-12;;/h11H,1-9H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBGZSHKWSWWQDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10743754 |
Source
|
Record name | 2-(Piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1182708-84-4 |
Source
|
Record name | 2-(Piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10743754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.